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Compound of Interest

Compound Name:
3-Nitro-4-

phenylmethoxybenzamide

Cat. No.: B8018647 Get Quote

An In-depth Technical Guide on 3-Nitro-4-(benzyloxy)benzamide

This technical guide provides a comprehensive overview of 3-Nitro-4-(benzyloxy)benzamide,

also known as 3-Nitro-4-phenylmethoxybenzamide. The document is intended for

researchers, scientists, and professionals in the field of drug development and organic

chemistry. It covers the compound's identification, physicochemical properties, a detailed

synthesis protocol, and predicted spectral data. Additionally, it touches upon the potential

biological significance of this class of compounds.

Compound Identification and Physicochemical
Properties
As of this writing, a specific CAS (Chemical Abstracts Service) number for 3-Nitro-4-

(benzyloxy)benzamide is not readily available in public databases, suggesting it may be a

novel or less-commonly synthesized compound.

Table 1: Compound Identification
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Property Value

Systematic Name 3-Nitro-4-(benzyloxy)benzamide

Alternative Name 3-Nitro-4-phenylmethoxybenzamide

Molecular Formula C₁₄H₁₂N₂O₄

Molecular Weight 272.26 g/mol

Chemical Structure  (Illustrative structure)

Table 2: Predicted Physicochemical Properties

Property Predicted Value

Appearance Pale yellow to white solid

Melting Point 180-190 °C (estimated)

Solubility
Soluble in DMSO, DMF, and hot ethanol;

sparingly soluble in water.

Boiling Point > 400 °C (decomposes)

Synthesis of 3-Nitro-4-(benzyloxy)benzamide
A plausible synthetic route for 3-Nitro-4-(benzyloxy)benzamide involves a two-step process

starting from the commercially available 4-hydroxy-3-nitrobenzoic acid. The first step is the

benzylation of the phenolic hydroxyl group, followed by the amidation of the carboxylic acid.
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Step 1: Benzylation Step 2: Amidation

4-Hydroxy-3-nitrobenzoic acid 4-(Benzyloxy)-3-nitrobenzoic acid

Benzyl bromide, K₂CO₃

DMF, 65°C 3-Nitro-4-(benzyloxy)benzamide

1. SOCl₂
2. NH₄OH

Compound Synthesis

Biological Evaluation

Further Development

3-Nitro-4-(benzyloxy)benzamide

In vitro Assays

Antimicrobial Activity Anticancer Activity Anti-inflammatory Activity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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